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Compound of Interest

Compound Name: (r)-Benzyloxymethyl-oxirane

Cat. No.: B083310

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of (r)-
Benzyloxymethyl-oxirane, a critical chiral building block in pharmaceutical synthesis. The
document outlines its boiling point and density, supported by detailed experimental protocols
for their determination.

Core Physical Properties of (r)-Benzyloxymethyl-
oxirane

(r)-Benzyloxymethyl-oxirane, also known as (R)-(-)-Benzyl glycidyl ether, is a colorless to
almost colorless liquid that serves as a versatile intermediate in the synthesis of complex chiral
molecules. Its physical characteristics are crucial for process development, reaction
optimization, and safety assessments in a laboratory setting.

Quantitative Data Summary

The boiling point and density of (r)-Benzyloxymethyl-oxirane have been reported across
various sources. A summary of these values is presented below for easy reference and
comparison.
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Physical Property Value Conditions

Boiling Point 130 °C at 0.1 mmHg[1][2][3][4]
120-130 °C at 0.6 Torr

Density 1.077 g/mL at 25 °C[2][3][5]

1.072 g/mL Not specified

1.07 g/mL Specific Gravity (20/20)[6]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical research. The
following sections provide detailed methodologies for measuring the boiling point and density of
liquid compounds like (r)-Benzyloxymethyl-oxirane.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of small quantities of a liquid.
Apparatus:

» Thiele tube or oil bath

e Thermometer

o Capillary tube (sealed at one end)

e Small test tube

» Heating source (e.g., Bunsen burner or hot plate)

e Liquid paraffin or other suitable heating oil

Procedure:

¢ A small amount of the liquid sample is placed into the small test tube.
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» Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
e The test tube assembly is attached to a thermometer.

e The entire setup is immersed in a Thiele tube or an oil bath.

o The apparatus is heated gently and evenly.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heating is stopped, and the liquid is allowed to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[5107]

Determination of Density (Pycnometer or Graduated
Cylinder Method)

The density of a liquid can be determined by measuring the mass of a known volume.
Apparatus:

e Pycnometer (for high precision) or a graduated cylinder

¢ Analytical balance

Procedure:

e The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an
analytical balance.

e The container is filled with the liquid sample to a known volume. Care should be taken to
read the volume from the bottom of the meniscus.

e The mass of the container with the liquid is then measured.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The mass of the liquid is calculated by subtracting the mass of the empty container from the
mass of the filled container.

e The density is calculated by dividing the mass of the liquid by its volume (Density =
Mass/Volume). For improved accuracy, the measurements should be repeated, and the
average value should be taken.

Application Workflow: Nucleophilic Ring-Opening of
(r)-Benzyloxymethyl-oxirane

(r)-Benzyloxymethyl-oxirane is a valuable chiral epoxide, frequently utilized in asymmetric
synthesis. A primary application involves the regioselective ring-opening of the epoxide by
various nucleophiles. This reaction is fundamental in constructing chiral molecules for drug
development. The following diagram illustrates a generalized experimental workflow for such a
reaction.
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Caption: Generalized workflow for the nucleophilic ring-opening of (r)-Benzyloxymethyl-

oxirane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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